2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

• Molecular Formula: C19H15ClF3NO2
• Molecular Weight: 381.8 g/mol
• IUPAC Name: 4-[4-chloro-3-(trifluoromethyl)phenyl]-10-propan-2-ylidene-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C19H15ClF3NO2/c1-8(2)14-10-4-5-11(14)16-15(10)17(25)24(18(16)26)9-3-6-13(20)12(7-9)19(21,22)23/h3-7,10-11,15-16H,1-2H3
• InChI Key: RHKPIYXWINNWJU-UHFFFAOYSA-N
• SMILES: CC(=C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC(=C(C=C4)Cl)C(F)(F)F)C

Description

2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
The 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione compound has been found to have various biochemical and physiological effects. It exhibits cytotoxicity towards cancer cells by inducing apoptosis and inhibiting cell proliferation. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to have neuroprotective effects by inhibiting the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

The 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione compound has several advantages and limitations for lab experiments. One of the advantages is its high potency towards cancer cells, which makes it a promising candidate for anticancer drug development. However, its low solubility in water and poor bioavailability limit its use in vivo. In addition, its cytotoxicity towards normal cells is a limitation that needs to be addressed.

Future Directions

There are several future directions for the research on 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione. One of the directions is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the optimization of the compound's structure to improve its solubility and bioavailability. Furthermore, the compound's potential as a neuroprotective agent needs to be explored further. Finally, the compound's potential as a lead compound for the development of novel anticancer and anti-inflammatory drugs needs to be investigated.
Conclusion:
In conclusion, 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a promising compound that has potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the compound's potential and limitations.

Synthesis Methods

The synthesis of 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione has been achieved using various methods. One of the most commonly used methods involves the reaction of 4-chloro-3-(trifluoromethyl)aniline with maleic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then reacted with isobutyraldehyde in the presence of a base such as sodium methoxide to obtain the final compound.

Scientific Research Applications

The 2-[4-chloro-3-(trifluoromethyl)phenyl]-8-(propan-2-ylidene)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione compound has been found to have potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry, where it has been studied for its anticancer and anti-inflammatory properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.